(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone

• IUPAC Name: [4-[[4-amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C19H20FN7O2/c20-13-3-5-14(6-4-13)22-19-24-16(23-18(21)25-19)12-26-7-9-27(10-8-26)17(28)15-2-1-11-29-15/h1-6,11H,7-10,12H2,(H3,21,22,23,24,25)
• InChI Key: RKEYCZFJDFVJFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N)C(=O)C4=CC=CO4
• Molecular Formula: C19H20FN7O2
• Molecular Weight: 397.4 g/mol

Description

The compound "(4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone" is a structurally complex molecule featuring a 1,3,5-triazine core substituted with amino and 4-fluoroanilino groups. A piperazino-methyl linkage connects the triazine moiety to a furyl methanone group. The 4-fluoroanilino group may enhance lipophilicity and target binding, while the furyl methanone could contribute to metabolic stability or solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone typically involves multiple steps:

Formation of the Triazine Ring: The triazine ring can be synthesized through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Fluoroanilino Group: This step involves the substitution reaction where a fluoroaniline derivative is introduced to the triazine ring.

Attachment of the Piperazine Moiety: The piperazine group is then attached to the triazine ring through a nucleophilic substitution reaction.

Incorporation of the Furan Ring: Finally, the furan ring is introduced via a coupling reaction, completing the synthesis of the compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, continuous flow systems, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can occur at the triazine ring, potentially altering its electronic properties.

Substitution: The compound can participate in substitution reactions, especially at the amino and fluoroanilino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Conditions for substitution reactions often involve the use of catalysts and solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring may yield furanones, while reduction of the triazine ring could produce dihydrotriazines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, the compound may serve as a probe to study enzyme interactions and receptor binding due to its multiple functional groups.

Medicine

Medically, the compound could be investigated for its potential as a therapeutic agent. Its structural features suggest it may interact with biological targets such as enzymes or receptors, making it a candidate for drug development.

Industry

Industrially, the compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of (4-{[4-Amino-6-(4-fluoroanilino)-1,3,5-triazin-2-yl]methyl}piperazino)(2-furyl)methanone involves its interaction with molecular targets such as enzymes or receptors. The triazine ring can participate in hydrogen bonding and π-π interactions, while the piperazine and furan rings may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Key Structural Analogues

The compound shares structural motifs with several classes of molecules:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Relevance	Reference
Target Compound	C₂₁H₂₂FN₇O₂*	~447.45	1,3,5-Triazine, 4-fluoroanilino, piperazino-methyl, furyl methanone	Hypothesized kinase inhibitor or covalent binder	—
6-Amino-4-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-3,4-dihydro-1,3,5-triazin-2(1H)-one	C₁₄H₂₀N₆O	288.35	Triazinone, methylpiperazino-methyl, phenyl	Antimicrobial or enzyme modulation
2-(4-BENZHYDRYLPIPERAZINO)-1-(4-FLUOROPHENYL)-1-ETHANONE O-METHYLOXIME	C₂₆H₂₈FN₃O	417.50	Piperazino, fluorophenyl, oxime	Potential CNS activity (structural analogy)
4-(4-Methylpiperazino)aniline	C₁₁H₁₇N₃	191.27	Piperazino, aniline	Intermediate in drug synthesis

*Calculated based on structural formula.

Substituent-Driven Differences

• Triazine vs. Triazinone: The target compound’s 1,3,5-triazine core differs from the triazinone (with a carbonyl group) in the analogue from .
• Fluoroanilino vs.
• Furyl Methanone vs.

Computational and Experimental Comparison Metrics

Graph-Based Structural Similarity

The compound’s graph representation (atoms as nodes, bonds as edges) aligns with computational methods for chemical similarity analysis. Using Tanimoto coefficients (Tc) for MACCS or ECFP4 fingerprints, the target compound would likely exhibit moderate similarity (Tc ~0.4–0.6) to triazinone and piperazino-containing analogues, reflecting shared substructures like the triazine ring and piperazino linker .

Electrophilicity and Metabolic Stability

In glutathione (GSH) conjugation assays (), the furyl methanone and 4-fluoroanilino groups may reduce electrophilicity compared to analogues with electron-deficient aromatic systems. For example, compounds with nitro or chloro substituents typically show higher GSH reactivity, whereas the target compound’s fluorine and furan substituents might confer slower conjugation rates, enhancing metabolic stability .

Research Findings and Implications

• Synthetic Feasibility: The piperazino-methyl linkage is synthetically accessible via reductive amination or nucleophilic substitution, as demonstrated in for analogous triazinones .
• Patent Considerations: Structural similarity analyses () would require distinguishing the target compound’s unique combination of fluoroanilino and furyl methanone groups from prior art, emphasizing non-obviousness in patent applications .